Cas no 65660-06-2 (2-[1,2-Bis(4-methylphenyl)-3-phenylcycloprop-2-en-1-yl]-N,N-diethyl-5-methyltriazol-4-amine)

• Product name: 2-[1,2-Bis(4-methylphenyl)-3-phenylcycloprop-2-en-1-yl]-N,N-diethyl-5-methyltriazol-4-amine
• CAS No: 65660-06-2
• MF: C₃₀H₃₂N₄
• MW: 448.601886749268
• CID: 2675543

2-[1,2-Bis(4-methylphenyl)-3-phenylcycloprop-2-en-1-yl]-N,N-diethyl-5-methyltriazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[1,2-Bis(4-methylphenyl)-3-phenyl-2-cyclopropen-1-yl]-N,N-diethyl-5-methyl-2H-1,2,3-triazol-4-amine
• 2-[1,2-bis(4-methylphenyl)-3-phenylcycloprop-2-en-1-yl]-N,N-diethyl-5-methyltriazol-4-amine
• 2-[1,2-Bis(4-methylphenyl)-3-phenylcycloprop-2-en-1-yl]-N,N-diethyl-5-methyl-2H-1,2,3-triazol-4-amine
• 2-[1,2-Bis(4-methylphenyl)-3-phenylcycloprop-2-en-1-yl]-N,N-diethyl-5-methyltriazol-4-amine

• Inchi： 1S/C30H32N4/c1-6-33(7-2)29-23(5)31-34(32-29)30(26-19-15-22(4)16-20-26)27(24-11-9-8-10-12-24)28(30)25-17-13-21(3)14-18-25/h8-20H,6-7H2,1-5H3
• InChI Key： PJICPNIYSKKOHX-UHFFFAOYSA-N
• SMILES： N1(C2(C3C=CC(C)=CC=3)C(C3C=CC=CC=3)=C2C2C=CC(C)=CC=2)N=C(C)C(N(CC)CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 707
• Topological Polar Surface Area: 34